Cas no 118737-62-5 (2,4-Difluorobenzoic acid hydrazide)

2,4-Difluorobenzoic acid hydrazide is a fluorinated aromatic hydrazide derivative with the molecular formula C₇H₆F₂N₂O. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its key advantages include the presence of two fluorine atoms, which enhance reactivity and influence electronic properties, making it valuable for modifying molecular structures. The hydrazide functional group provides a reactive handle for condensation reactions, enabling the formation of hydrazones, azoles, and other nitrogen-containing frameworks. The compound’s stability and well-defined reactivity profile make it suitable for controlled synthetic applications in medicinal and materials chemistry.
2,4-Difluorobenzoic acid hydrazide structure
118737-62-5 structure
Product Name:2,4-Difluorobenzoic acid hydrazide
CAS No:118737-62-5
MF:C7H6F2N2O
MW:172.132148265839
MDL:MFCD00173685
CID:63382
PubChem ID:2736922
Update Time:2025-06-06

2,4-Difluorobenzoic acid hydrazide Chemical and Physical Properties

Names and Identifiers

    • 2,4-Difluorobenzohydrazide
    • 2,4-Difluorobenzhydrazide
    • 2,4-Difluorobenzoic hydrazide
    • 2,4-Difluorobenzoic acid hydrazide
    • BUTTPARK 35\03-74
    • 2,4-Difluorobenzoyl hydrazine
    • 2,4-difluorobenzene-1-carbohydrazide
    • 2,4-Difluorobenzoicacidhydrazide97%
    • 2,4-Difluorobenzoic acid hydrazide 97%
    • AKOS000140187
    • DTXSID00371707
    • FT-0610088
    • 2,4-Difluorobenzoic hydrazide , 2,4-Difluorobenzhydrazide
    • Benzoic acid, 2,4-difluoro-, hydrazide
    • 118737-62-5
    • SCHEMBL108531
    • MFCD00173685
    • CS-0207490
    • AC-7809
    • FGBCAURJSKHDGC-UHFFFAOYSA-N
    • A804085
    • E78627
    • EN300-1264057
    • AS-9371
    • SY062700
    • DB-041419
    • MDL： MFCD00173685
    • Inchi： 1S/C7H6F2N2O/c8-4-1-2-5(6(9)3-4)7(12)11-10/h1-3H,10H2,(H,11,12)
    • InChI Key： FGBCAURJSKHDGC-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1C(NN)=O)F

Computed Properties

  • Exact Mass: 172.04500
  • Monoisotopic Mass: 172.04481914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 141 °C
  • PSA: 55.12000
  • LogP: 1.65950
  • Solubility: Not determined

2,4-Difluorobenzoic acid hydrazide Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S22-S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R20/21/22
  • Storage Condition：Sealed in dry,2-8°C

2,4-Difluorobenzoic acid hydrazide Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2,4-Difluorobenzoic acid hydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2,4-Difluorobenzohydrazide
 118737-62-5 95%
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Fluorochem
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 118737-62-5 97%
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 ￡26.00 2022-02-28
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 ￡276.00 2022-02-28
Ambeed
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 118737-62-5 98%
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 $18.00 2021-07-07
Ambeed
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 $12.0 2025-02-21
Ambeed
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Ambeed
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 118737-62-5 98%
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Apollo Scientific
PC2664-1g
2,4-Difluorobenzhydrazide
 118737-62-5 98%
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 £15.00 2025-02-21
Apollo Scientific
PC2664-5g
2,4-Difluorobenzhydrazide
 118737-62-5 98%
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 £22.00 2025-02-21

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